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Compound of Interest

Compound Name: Dacomitinib-d10

Cat. No.: B12422622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the handling and

disposal of Dacomitinib-d10 in a laboratory setting. Adherence to these procedures is critical

to ensure personnel safety and minimize environmental contamination. Dacomitinib is a potent

compound, and its deuterated form, Dacomitinib-d10, should be handled with the same level

of caution.

Hazard Identification and Risk Assessment
Dacomitinib is classified as a hazardous drug.[1] The primary routes of occupational exposure

include inhalation of aerosols or fine particles, skin contact, and accidental ingestion.[2]

Although a specific Occupational Exposure Limit (OEL) for Dacomitinib-d10 has not been

established, the OEL for Dacomitinib should be used as a surrogate for risk assessment and

control strategies. It is crucial to handle this compound within a designated area to prevent

cross-contamination.

Key Hazards:

Harmful if swallowed.[3]

Causes skin and serious eye irritation.[3]

May cause respiratory irritation.[3]
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Potential for skin sensitization.[4]

May cause harm to an unborn child.[5][6]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the foundation of safe handling. The following table

summarizes the required PPE for various tasks involving Dacomitinib-d10.

Task Required PPE

Weighing and Aliquoting (Solid)

Double Nitrile Gloves, Disposable Gown, Safety

Goggles with Side Shields, N95 or higher

Respirator

Solution Preparation
Double Nitrile Gloves, Disposable Gown, Safety

Goggles with Side Shields

Cell Culture and In Vitro Assays
Nitrile Gloves, Lab Coat or Disposable Gown,

Safety Glasses

Animal Dosing

Double Nitrile Gloves, Disposable Gown, Safety

Goggles with Side Shields, N95 or higher

Respirator

Waste Disposal
Double Nitrile Gloves, Disposable Gown, Safety

Goggles with Side Shields

Spill Cleanup

Double Nitrile Gloves (heavy-duty), Disposable

Gown, Safety Goggles and Face Shield, N95 or

higher Respirator

Gowning and De-gowning Workflow

The following diagram illustrates the correct sequence for putting on and taking off PPE to

minimize exposure risk.
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1. Alert others in the area

2. Evacuate the immediate area

3. Don appropriate PPE

4. Contain the spill with absorbent pads

5. Decontaminate the area

6. Dispose of all contaminated materials as hazardous waste

7. Report the incident to the Safety Officer
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1. Segregate waste at the point of generation

2. Clearly label all waste containers

3. Store waste in a designated, secure area

4. Arrange for collection by authorized personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12422622#personal-protective-equipment-for-
handling-dacomitinib-d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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